Cas no 21190-28-3 (Benzonitrile, 4,4'-azobis-)

• Product Name: Benzonitrile, 4,4'-azobis-
• CAS No: 21190-28-3
• MF: C₁₄H₈N₄
• MW: 232.240121841431
• CID: 1399168
• PubChem ID: 11020749
• Update Time: 2025-04-20

Benzonitrile, 4,4'-azobis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-azobis-
• 21190-28-3
• 4,4'-(Diazene-1,2-diyl)dibenzonitrile
• dicyanoazobenzene

• Inchi： 1S/C14H8N4/c15-9-11-1-5-13(6-2-11)17-18-14-7-3-12(10-16)4-8-14/h1-8H/b18-17-
• InChI Key： CBBOPZBGHQVCGA-ZCXUNETKSA-N
• SMILES： N#CC1C=CC(/N=N\C2C=CC(C#N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 232.07504
• Monoisotopic Mass: 232.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes